3-Methoxybenzoic acid
3-Methoxybenzoic acid
3-Methoxybenzoic acid, also known as 3-methoxy-benzoate or m-anisic acid, belongs to the class of organic compounds known as m-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 3 of the benzene ring is replaced by a methoxy group. 3-Methoxybenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 3-Methoxybenzoic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 3-methoxybenzoic acid is primarily located in the cytoplasm.
3-Methoxybenzoic acid is a member of benzoic acids.
3-Methoxybenzoic acid is a member of benzoic acids.
Brand Name:
Vulcanchem
CAS No.:
586-38-9
VCID:
VC0160493
InChI:
InChI=1S/C8H8O3/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5H,1H3,(H,9,10)
SMILES:
COC1=CC=CC(=C1)C(=O)O
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
3-Methoxybenzoic acid
CAS No.: 586-38-9
Reference Standards
VCID: VC0160493
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
| CAS No. | 586-38-9 |
|---|---|
| Product Name | 3-Methoxybenzoic acid |
| Molecular Formula | C8H8O3 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 3-methoxybenzoic acid |
| Standard InChI | InChI=1S/C8H8O3/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5H,1H3,(H,9,10) |
| Standard InChIKey | XHQZJYCNDZAGLW-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC(=C1)C(=O)O |
| Canonical SMILES | COC1=CC=CC(=C1)C(=O)O |
| Appearance | Powder |
| Melting Point | 107.0 °C 110.5°C |
| Physical Description | Solid white crystals, practically odourless |
| Description | 3-Methoxybenzoic acid, also known as 3-methoxy-benzoate or m-anisic acid, belongs to the class of organic compounds known as m-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 3 of the benzene ring is replaced by a methoxy group. 3-Methoxybenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 3-Methoxybenzoic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 3-methoxybenzoic acid is primarily located in the cytoplasm. 3-Methoxybenzoic acid is a member of benzoic acids. |
| Solubility | soluble in boiling water, organic solvents freely soluble (in ethanol) |
| Synonyms | 3-anisic acid 3-methoxybenzoic acid m-anisic acid |
| PubChem Compound | 11461 |
| Last Modified | Nov 11 2021 |
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